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Compound of Interest

Compound Name: Antiarol rutinoside

Cat. No.: B13833426

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount to ensuring a safe laboratory environment and
adhering to regulatory compliance. This document provides a comprehensive guide to the
proper disposal procedures for Antiarol rutinoside, a naturally occurring glycoside. While a
specific Safety Data Sheet (SDS) with detailed disposal instructions for Antiarol rutinoside is
not readily available in public domains, the following procedures are based on established best
practices for the handling and disposal of similar glycoside compounds in a laboratory setting.
[1][2] It is crucial to always consult with your institution's Environmental Health and Safety
(EHS) department for specific guidelines and protocols.[2]

Chemical and Physical Properties

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. Antiarol rutinoside is a phenol and a glycoside with the chemical formula
C21H32013.[3][4] The following table summarizes its key chemical and physical data.
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Property Value Reference
Molecular Formula C21H32013 [31[5][6]
Molecular Weight 492.47 g/mol [31[5][6]
CAS Number 261351-23-9 [31[4]1[5]
Appearance Colorless crystalline solid [6]
Melting Point 117-120°C [6]
Boiling Point 717.9+60.0 °C at 760 mmHg [5]
Density 1.5+0.1 g/cm3 [5]
Low solubility in water; Soluble
. in Chloroform,
Solubility ] [41[6]
Dichloromethane, Ethyl
Acetate, DMSO, Acetone, etc.
Storage Desiccate at -20°C [4]

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of Antiarol rutinoside
waste. This procedure should be adapted to comply with your institution's specific waste
management policies.

1. Waste ldentification and Segregation:

o Treat all Antiarol rutinoside waste, including contaminated labware (e.g., pipette tips,
gloves, and empty containers), as hazardous chemical waste.[2]

e Do not mix Antiarol rutinoside waste with other waste streams, such as biohazardous or
radioactive waste, unless explicitly permitted by your EHS department.[2]

» Solid waste, such as contaminated personal protective equipment (PPE) and absorbent
materials, should be collected separately from liquid waste.[7]

2. Personal Protective Equipment (PPE):
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o Before handling any waste, ensure you are wearing appropriate PPE, including a lab coat,
chemical safety goggles, and nitrile gloves.[1]

3. Waste Collection and Containment:

e Liquid Waste: Collect all liquid waste containing Antiarol rutinoside in a designated, leak-
proof, and chemically compatible container.[2] Amber glass bottles are often suitable for
liquid chemical waste.[7] The container should be clearly labeled.

e Solid Waste: Place all solid waste in a designated, properly labeled, and sealed container.[3]

o Spills: In the event of a spill, use an inert absorbent material to collect the substance. The
contaminated absorbent material should then be placed in the solid hazardous waste
container.[1]

» Container Management: Never fill waste containers to more than 90% capacity to avoid spills
and allow for expansion. Keep waste containers securely closed when not in use.[9]

4. Labeling:
o All waste containers must be clearly and accurately labeled.[7][9] The label should include:

The words "Hazardous Waste"

[¢]

o The full chemical name: "Antiarol rutinoside waste"

o The primary hazards associated with the compound (in the absence of a specific SDS, it is
prudent to handle it with care, considering it could be harmful if swallowed, inhaled, or in
contact with skin, and may cause serious eye damage based on general classifications of
similar chemicals)

o The date the waste was first added to the container.

[¢]

Your name, department, and contact information.

5. Storage:
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o Store waste containers in a designated and secure satellite accumulation area that is at or
near the point of generation.[9]

e The storage area should be well-ventilated.
6. Disposal:
e Do not pour Antiarol rutinoside waste down the drain.[1][8]

o Contact your institution's EHS department or a licensed chemical waste disposal contractor
to arrange for the pickup and proper disposal of the waste.[1] Adhere to all local, state, and
federal regulations for hazardous waste disposal.

Experimental Protocol Considerations
To minimize waste generation, consider the following during your experimental design:

e Source Reduction: Order and use the smallest quantity of Antiarol rutinoside necessary for
your experiments.[9]

e Scale Reduction: When possible, reduce the scale of your experiments to decrease the
volume of waste produced.[9]

» Substitution: If feasible, consider substituting with a less hazardous chemical.[9]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Antiarol
rutinoside.
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Caption: Workflow for the safe disposal of Antiarol rutinoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13833426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

